Cas no 82925-02-8 (4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline)

4-2-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline is a specialized organic compound featuring a tetrahydroisoquinoline core with dimethoxy substitutions and an aniline-derived ethyl side chain. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical synthesis, particularly for alkaloid-derived therapeutics. The dimethoxy groups enhance electron density, influencing binding interactions in target molecules, while the aniline moiety offers versatility for further functionalization. Its well-defined stereochemistry and purity ensure consistent performance in complex synthetic pathways. The compound is particularly useful in the development of cardiovascular and central nervous system (CNS) agents, where precise molecular architecture is critical for bioactivity. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline structure
82925-02-8 structure
Product Name:4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline
CAS No:82925-02-8
MF:C19H24N2O2
MW:312.406064987183
MDL:MFCD04974539
CID:708640
PubChem ID:10041227
Update Time:2025-10-28

4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-[2-(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]-
    • 4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]benzenamine
    • 4-[2-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolinyl)ethyl]aniline
    • 4-[2-(6,7-Dimethoxy-1,2,3,4-Tetrahydro-2-Isoquinolinyl)Ethyl]Aniline
    • 4-(2-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)aniline
    • 4-[2-(3,4-DIHYDRO-6,7-DIMETHOXY-2(1H)-ISOQUINOLINYL)ETHYL]-BENZENAMINE
    • 4-[2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]aniline
    • 4-[2-(1,2,3,4-Tetrahydro-6,7-dimethoxy-2-isoquinolinyl)ethyl]-benzenamine
    • 4-[2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-ethyl]phenylamine
    • 4-<2-(1,2,3,4-tetrahydro-6,7-dimethoxy-2-isoquinolyl)ethyl>benzenamine
    • 6,7-dimethoxy-2-(4-aminophenethyl)-1,2,3,4-tetrahydroisochinoline
    • 6,7-dimethoxy-2-(4-aminophenethyl)-1,2,3,4-tetrahydroisoquinoline
    • F9995-0459
    • 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline
    • 4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]benzenamine (ACI)
    • [4-[2-(6,7-Dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]phenyl]amine
    • 4-[2-(6,7-dimethoxy-3,4-dihydro-1h-isoquinolin-2-yl)-ethyl]-phenylamine
    • AC-13016
    • 82925-02-8
    • SCHEMBL2771882
    • DGOOLMGPMIHRFY-UHFFFAOYSA-N
    • DB-006604
    • 4-[2-(1,2,3,4-tetrahydro-6,7-dimethoxy-2-isoquinolyl)ethyl]benzenamine
    • SY283311
    • DTXSID60434665
    • AKOS000814157
    • MFCD04974539
    • 4-(2-(6,7-DIMETHOXY-3,4-DIHYDROISOQUINOLIN-2(1H)-YL)ETHYL)BENZENAMINE)
    • CS-0006980
    • 4-(2-(6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-yl)-ethyl)-benzenamine
    • AS-40405
    • 4-[2-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)ethyl]aniline
    • MDL: MFCD04974539
    • Inchi: 1S/C19H24N2O2/c1-22-18-11-15-8-10-21(13-16(15)12-19(18)23-2)9-7-14-3-5-17(20)6-4-14/h3-6,11-12H,7-10,13,20H2,1-2H3
    • InChI Key: DGOOLMGPMIHRFY-UHFFFAOYSA-N
    • SMILES: O(C)C1C(OC)=CC2CCN(CCC3C=CC(N)=CC=3)CC=2C=1

Computed Properties

  • Exact Mass: 312.18400
  • Monoisotopic Mass: 312.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 47.7Ų

Experimental Properties

  • Density: 1.132
  • Boiling Point: 473.704°C at 760 mmHg
  • Flash Point: 240.288°C
  • Refractive Index: 1.592
  • Solubility: Soluble in dichloromethane, ethyl acetate and methanol.
  • PSA: 47.72000
  • LogP: 3.40590

4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM143385-5g
4-(2-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)aniline
82925-02-8 95%
5g
$505 2021-08-05
TRC
D449070-10mg
4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]benzenamine
82925-02-8
10mg
$ 58.00 2023-09-07
TRC
D449070-25mg
4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]benzenamine
82925-02-8
25mg
$ 64.00 2023-09-07
TRC
D449070-50mg
4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]benzenamine
82925-02-8
50mg
$ 75.00 2023-09-07
TRC
D449070-100mg
4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]benzenamine
82925-02-8
100mg
$98.00 2023-05-18
TRC
D449070-1g
4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]benzenamine
82925-02-8
1g
$138.00 2023-05-18
eNovation Chemicals LLC
D955833-250mg
4-[2-(3,4-DIHYDRO-6,7-DIMETHOXY-2(1H)-ISOQUINOLINYL)ETHYL]-BENZENAMINE
82925-02-8 98%
250mg
$130 2024-06-07
eNovation Chemicals LLC
D955833-1g
4-[2-(3,4-DIHYDRO-6,7-DIMETHOXY-2(1H)-ISOQUINOLINYL)ETHYL]-BENZENAMINE
82925-02-8 98%
1g
$180 2024-06-07
eNovation Chemicals LLC
D955833-5g
4-[2-(3,4-DIHYDRO-6,7-DIMETHOXY-2(1H)-ISOQUINOLINYL)ETHYL]-BENZENAMINE
82925-02-8 98%
5g
$560 2024-06-07
abcr
AB332306-1 g
4-[2-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolinyl)ethyl]aniline, 97%; .
82925-02-8 97%
1g
€135.00 2023-06-21

4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Ethanol ;  3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  4 h, pH 2, rt → 78 °C
2.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  18 h, rt → 82 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ,  Dichloromethane ;  48 h, rt
Reference
Structure-Based Discovery of Pyrimidine Aminobenzene Derivatives as Potent Oral Reversal Agents against P-gp- and BCRP-Mediated Multidrug Resistance
Qiu, Qianqian; et al, Journal of Medicinal Chemistry, 2021, 64(9), 6179-6197

Production Method 2

Reaction Conditions
1.1 Reagents: Zinc ,  Hydrochloric acid Solvents: Methanol ,  Water ;  6 - 7 h, rt
1.2 Reagents: Water ;  rt
1.3 Reagents: Sodium carbonate Solvents: Water ;  pH 8, rt
Reference
The effect and mechanistic study of encequidar on reversing the resistance of SW620/AD300 cells to doxorubicin
Zhang, Hang; et al, Biochemical Pharmacology (Amsterdam, 2022, 205,

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Sodium iodide Solvents: Dimethylformamide ;  12 h, 100 °C
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ,  Tetrahydrofuran ;  18 h, rt
Reference
Discovery of Encequidar, First-in-Class Intestine Specific P-glycoprotein Inhibitor
Smolinski, Michael P. ; et al, Journal of Medicinal Chemistry, 2021, 64(7), 3677-3693

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  overnight, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  overnight, 40 bar, rt
Reference
Tariquidar-related triazoles as potent, selective and stable inhibitors of ABCG2 (BCRP)
Antoni, Frauke; et al, European Journal of Medicinal Chemistry, 2020, 191,

Production Method 5

Reaction Conditions
1.1 Solvents: Ethanol ;  3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  4 h, reflux
2.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  17 h, reflux
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ,  Dichloromethane ;  24 h, rt
Reference
Discovery of aromatic amides with triazole-core as potent reversal agents against P-glycoprotein-mediated multidrug resistance
Qiu, Qianqian; et al, Bioorganic Chemistry, 2019, 90,

Production Method 6

Reaction Conditions
1.1 Solvents: Ethanol ;  3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  4 h, reflux
2.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  17 h, reflux
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ,  Dichloromethane ;  24 h, rt
Reference
Designed P-glycoprotein inhibitors with triazol-tetrahydroisoquinoline-core increase doxorubicin-induced mortality in multidrug resistant K562/A02 cells
Kairuki, Mutta; et al, Bioorganic & Medicinal Chemistry, 2019, 27(15), 3347-3357

4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline Raw materials

4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline Preparation Products

Additional information on 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline

Introduction to 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline (CAS No. 82925-02-8)

4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline (CAS No. 82925-02-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline is composed of a central ethylamine group attached to a 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The isoquinoline ring system is particularly noteworthy due to its prevalence in natural products and synthetic compounds with diverse biological activities.

Recent studies have highlighted the potential of 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylanamine in various therapeutic areas. One of the key areas of interest is its role as a potential anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylanamine has also been investigated for its neuroprotective effects. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is believed to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic profile of 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylanamine has also been studied extensively. Research indicates that this compound has favorable absorption properties and good bioavailability when administered orally. Furthermore, it exhibits low toxicity and minimal side effects in preclinical studies, making it a suitable candidate for further clinical development.

In terms of synthetic methods, several approaches have been developed to produce 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylanamine. One common method involves the reaction of 6,7-dimethoxytetrahydroisoquinoline with an appropriate ethylamine derivative under controlled conditions. These synthetic routes are designed to optimize yield and purity while minimizing the formation of unwanted by-products.

The potential applications of 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylanamine extend beyond its use as a therapeutic agent. It has also been explored as a lead compound for the development of novel drug delivery systems. For instance, researchers have investigated the use of this compound in nanocarriers to enhance its delivery to specific target tissues and improve therapeutic efficacy.

In conclusion, 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylanamine (CAS No. 82925-02-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.